Cas no 866594-60-7 ((3aS,4S,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one)

(3aS,4S,6aR)-Tetrahydro-4-methoxyfuro[3,4-b]furan-2(3H)-one is a chiral heterocyclic compound featuring a fused furanone structure with a methoxy substituent at the 4-position. Its stereospecific configuration (3aS,4S,6aR) ensures high enantiopurity, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The compound’s rigid bicyclic framework and oxygen-rich functional groups enhance its utility in constructing complex molecular architectures, particularly in the development of bioactive molecules. Its stability under standard conditions and well-defined reactivity profile facilitate precise modifications, supporting its use in fine chemical and medicinal chemistry research. The methoxy group further offers a handle for selective derivatization, broadening its synthetic versatility.

(3aS,4S,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one structure

866594-60-7 structure

Product Name:(3aS,4S,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one

CAS No:866594-60-7

MF:C₇H₁₀O₄

MW:158.151902675629

MDL:MFCD10698799

CID:1033252

PubChem ID:11600708

Update Time:2025-10-29

(3aS,4S,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

- (3aS,4S,6aR)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one
- (3aS,4S,6aR)-Tetrahydro-4-methoxyfuro[3,4-b]furan-2(3H)-one
- (3aS,4S,6aR)-4-methoxy-tetrahydro-furo[3.4-b]furan-2(3H)-one
- (3aS,4S,6aR)-Tetrahy
- (3aS,4S,6aR)--4-methoxytetrahydrofuro[3,4-b]furan-2(3H)-one
- FURO[3,4-B]FURAN-2(3H)-ONE, TETRAHYDRO-4-METHOXY-, (3AS,4S,6AR)-
- AK119646
- (3aS,4S,6aR)-Tetrahydro-4-methoxy-furo[3,4-b]furan-2(3H)-one
- FCH882296
- 3608AC
- EBD2199571
- AX8245062
- ST24034445
- (1beta,5beta)-6beta-Methoxy-2,7-dioxabicyclo[3.3.0]octane-3-one
- (3aS,4S,6aR)-4-methoxy-tetrahydrofuro[3,4-b]furan-2(3H)-one;(
- (3aS,4S,6aR)-Tetrahydro-4-methoxyfuro[3,4-b]furan-2(3H)-one (ACI)
- MFCD10698799
- AKOS006305108
- EX-A3286
- (3aS,4S,6aR)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one;
- (3AS,4S,6AR)-4-METHOXY-TETRAHYDRO-3H-FURO[3,4-B]FURAN-2-ONE
- CS-0150981
- 866594-60-7
- DS-5697
- (3aS,4S,6aR)-4-methoxy-3a,4,6,6a-tetrahydro-3H-furo[2,3-c]furan-2-one
- AC-27023
- D82569
- SCHEMBL1301482
- (3aS,4S,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one
- MDL： MFCD10698799
- Inchi： 1S/C7H10O4/c1-9-7-4-2-6(8)11-5(4)3-10-7/h4-5,7H,2-3H2,1H3/t4-,5-,7-/m0/s1
- InChI Key： LQEIOPTZKCKTPQ-VPLCAKHXSA-N
- SMILES： O([C@H]1OC[C@@H]2OC(C[C@H]12)=O)C

Computed Properties

Exact Mass: 158.05800
Monoisotopic Mass: 158.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8
XLogP3: -0.2

Experimental Properties

Melting Point: 126-128℃ (isopropanol )
PSA: 44.76000
LogP: -0.07920

(3aS,4S,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C(BD245062)

(3aS,4S,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM196080-25g	(3aS,4S,6aR)-4-methoxytetrahydrofuro[3,4-b]furan-2(3H)-one	866594-60-7	95%	25g	$299	2021-06-09
Alichem	A159002442-10g	(3aS,4S,6aR)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one	866594-60-7	95%	10g	$158.40	2023-08-31
Alichem	A159002442-25g	(3aS,4S,6aR)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one	866594-60-7	95%	25g	$336.00	2023-08-31
abcr	AB440667-1 g	(3aS,4S,6aR)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one; .	866594-60-7		1g	€99.80	2023-06-16
abcr	AB440667-5 g	(3aS,4S,6aR)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one; .	866594-60-7		5g	€168.30	2023-06-16
abcr	AB440667-10 g	(3aS,4S,6aR)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one; .	866594-60-7		10g	€242.80	2023-06-16
abcr	AB440667-25 g	(3aS,4S,6aR)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one; .	866594-60-7		25g	€409.70	2023-06-16
Chemenu	CM196080-5g	(3aS,4S,6aR)-4-methoxytetrahydrofuro[3,4-b]furan-2(3H)-one	866594-60-7	99%	5g	$***	2023-05-29
Chemenu	CM196080-10g	(3aS,4S,6aR)-4-methoxytetrahydrofuro[3,4-b]furan-2(3H)-one	866594-60-7	99%	10g	$***	2023-05-29
Chemenu	CM196080-25g	(3aS,4S,6aR)-4-methoxytetrahydrofuro[3,4-b]furan-2(3H)-one	866594-60-7	99%	25g	$***	2023-05-29

(3aS,4S,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one Production Method

Production Method 1

104321-62-2

866594-60-7

Reaction Conditions

1.1 Reagents: Nitromethane , 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Methanol ; 0.6 h, 10 - 21 °C; 18 h, 20 °C
1.2 Reagents: Sodium methoxide Solvents: Methanol ; 35 min, 0 °C; 30 min, 0 °C
1.3 Reagents: Sulfuric acid Solvents: Methanol ; 3 h, 0 - 5 °C; 2 h, 0 - 2 °C
1.4 Reagents: Potassium bicarbonate Solvents: Water ; 1 h, pH 7, 0 - 6 °C

Reference

Stereoselective and Efficient Synthesis of (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol

Quaedflieg, Peter J. L. M.; et al, Organic Letters, 2005, 7(26), 5917-5920

Production Method 2

874290-09-2

866594-60-7

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 2 h, reflux
1.2 Reagents: Acetic acid ; 35 °C

Reference

Stereoselective and Efficient Synthesis of (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol

Quaedflieg, Peter J. L. M.; et al, Organic Letters, 2005, 7(26), 5917-5920

Production Method 3

204390-79-4

866594-60-7

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Methanol ; 0.5 h, 0 - 25 °C; 3 h, 20 °C
1.2 Solvents: Methanol ; 30 min, 0 - 3 °C
1.3 Reagents: Sulfuric acid Solvents: Methanol ; 5 h, 0 - 3 °C
1.4 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water ; pH 6.5 - 7, 0 - 15 °C
2.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 2 h, reflux
2.2 Reagents: Acetic acid ; 35 °C

Reference

Stereoselective and Efficient Synthesis of (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol

Quaedflieg, Peter J. L. M.; et al, Organic Letters, 2005, 7(26), 5917-5920

Production Method 4

867-13-0

22323-80-4

866594-60-7

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 25 min, 13 - 17 °C
1.2 Reagents: Potassium carbonate ; 0.5 h, 17 - 25 °C; 17 h, pH 11.6, 20 °C
2.1 Reagents: Nitromethane , 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Methanol ; 0.6 h, 10 - 21 °C; 18 h, 20 °C
2.2 Reagents: Sodium methoxide Solvents: Methanol ; 35 min, 0 °C; 30 min, 0 °C
2.3 Reagents: Sulfuric acid Solvents: Methanol ; 3 h, 0 - 5 °C; 2 h, 0 - 2 °C
2.4 Reagents: Potassium bicarbonate Solvents: Water ; 1 h, pH 7, 0 - 6 °C

Reference

Stereoselective and Efficient Synthesis of (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol

Quaedflieg, Peter J. L. M.; et al, Organic Letters, 2005, 7(26), 5917-5920

Production Method 5

108-59-8

22323-80-4

866594-60-7

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 3 h, 20 °C
1.2 Reagents: Pyridine ; 20 h
1.3 Reagents: Acetic anhydride Solvents: Tetrahydrofuran ; 4 h, 45 °C; 12 h, 45 °C
2.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Methanol ; 0.5 h, 0 - 25 °C; 3 h, 20 °C
2.2 Solvents: Methanol ; 30 min, 0 - 3 °C
2.3 Reagents: Sulfuric acid Solvents: Methanol ; 5 h, 0 - 3 °C
2.4 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water ; pH 6.5 - 7, 0 - 15 °C
3.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 2 h, reflux
3.2 Reagents: Acetic acid ; 35 °C

Reference

Stereoselective and Efficient Synthesis of (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol

Quaedflieg, Peter J. L. M.; et al, Organic Letters, 2005, 7(26), 5917-5920

Production Method 6

94697-68-4

866594-60-7

Reaction Conditions

1.1 Reagents: Potassium bicarbonate , Potassium periodate Solvents: Tetrahydrofuran , Water ; 3 h, 32 - 34 °C; 4.5 h, 32 °C
2.1 Solvents: Tetrahydrofuran , Water ; 25 min, 13 - 17 °C
2.2 Reagents: Potassium carbonate ; 0.5 h, 17 - 25 °C; 17 h, pH 11.6, 20 °C
3.1 Reagents: Nitromethane , 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Methanol ; 0.6 h, 10 - 21 °C; 18 h, 20 °C
3.2 Reagents: Sodium methoxide Solvents: Methanol ; 35 min, 0 °C; 30 min, 0 °C
3.3 Reagents: Sulfuric acid Solvents: Methanol ; 3 h, 0 - 5 °C; 2 h, 0 - 2 °C
3.4 Reagents: Potassium bicarbonate Solvents: Water ; 1 h, pH 7, 0 - 6 °C

Reference

Stereoselective and Efficient Synthesis of (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol

Quaedflieg, Peter J. L. M.; et al, Organic Letters, 2005, 7(26), 5917-5920